Methyl 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoate

• IUPAC Name: methyl 2-benzamido-3-(4-hydroxyphenyl)propanoate
• InChI: InChI=1S/C17H17NO4/c1-22-17(21)15(11-12-7-9-14(19)10-8-12)18-16(20)13-5-3-2-4-6-13/h2-10,15,19H,11H2,1H3,(H,18,20)
• InChI Key: GFVUIPNILAJZEC-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CC1=CC=C(C=C1)O)NC(=O)C2=CC=CC=C2
• Molecular Formula: C17H17NO4
• Molecular Weight: 299.32 g/mol

Description

Methyl 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoate is an organic compound that belongs to the class of esters It is characterized by the presence of a benzoylamino group, a hydroxyphenyl group, and a propanoate ester

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Methyl 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoate typically involves the esterification of 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoic acid with methanol. The reaction is usually catalyzed by an acid such as sulfuric acid or hydrochloric acid. The reaction conditions often include refluxing the reactants in methanol for several hours to ensure complete esterification.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize the reaction conditions and increase the yield. The use of catalysts and solvents that can be easily recycled is also common to make the process more sustainable and cost-effective.

Chemical Reactions Analysis

Types of Reactions

Methyl 2-(benzoylamino)-3-(4-hydroxyphenyl)propanoate can undergo various chemical reactions, including:

Oxidation: The hydroxy group can be oxidized to form a ketone or aldehyde.

Reduction: The ester group can be reduced to form an alcohol.

Substitution: The benzoylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophiles such as amines or thiols can be used in substitution reactions.

Major Products Formed

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